Cas no 495415-68-4 (Acetic acid, [(4-acetyl-2-nitrophenyl)thio]-, methyl ester)

• Product Name: Acetic acid, [(4-acetyl-2-nitrophenyl)thio]-, methyl ester
• CAS No: 495415-68-4
• MF: C₁₁H₁₁NO₅S
• MW: 269.273741960526
• CID: 1524706
• Update Time: 2024-08-24

Acetic acid, [(4-acetyl-2-nitrophenyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-acetyl-2-nitrophenyl)thio]-, methyl ester
• Acetic acid, 2-[(4-acetyl-2-nitrophenyl)thio]-, methyl ester

• Inchi： 1S/C11H11NO5S/c1-7(13)8-3-4-10(9(5-8)12(15)16)18-6-11(14)17-2/h3-5H,6H2,1-2H3
• InChI Key： BULQWSZZDVCSQR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1=CC=C(C(C)=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 269.03583

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 374.7±42.0 °C(Predicted)
• PSA: 86.51